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Compound of Interest

Compound Name: Decyl methacrylate

Cat. No.: B1582860 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

chemicals is paramount. This guide provides essential, immediate safety and logistical

information for working with Decyl Methacrylate, offering procedural, step-by-step guidance to

ensure laboratory safety and proper chemical management.

Essential Safety Information
Decyl methacrylate is a combustible liquid that can cause skin and serious eye irritation.[1] It

may also cause an allergic skin reaction and respiratory irritation.[1] It is crucial to handle this

chemical with appropriate personal protective equipment in a well-ventilated area.[2][3]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling Decyl Methacrylate:

Eye Protection: Chemical safety glasses or a face shield.[4][5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).[6][7] It is important to

consult the glove manufacturer's resistance guide.

Skin and Body Protection: A lab coat or chemical-resistant apron.[7] In case of potential

splashing, coveralls are recommended.[5]
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Respiratory Protection: If working outside a fume hood or in an area with inadequate

ventilation, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[1][8]

Operational Plan: From Handling to Disposal
A systematic approach to handling Decyl Methacrylate is crucial for maintaining a safe

laboratory environment.

Handling and Storage
Preparation: Before handling, ensure that an emergency shower and eyewash station are

readily accessible.[9] All personnel involved must be trained on the specific hazards and

handling procedures for Decyl Methacrylate.

Ventilation: Always handle Decyl Methacrylate in a well-ventilated area, preferably within a

chemical fume hood.[2][4]

Avoiding Incompatibilities: Keep Decyl Methacrylate away from strong oxidizing agents,

acids, and bases.[1][10] It can react with these substances, generating heat.[1][10] Store it

away from heat, sparks, open flames, and direct sunlight.[4][11]

Storage Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.

[2][12]

Inert Gas: Do not store under an inert gas atmosphere, as the presence of oxygen is

required for the stabilizer to function effectively.[11][13]

Disposal Plan
Proper disposal of Decyl Methacrylate and its contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Collect waste Decyl Methacrylate and any contaminated materials (e.g.,

absorbent paper, gloves) in a designated, properly labeled, and sealed container for

hazardous waste.[1][10][14]

Disposal Method: The recommended disposal method is incineration by a licensed chemical

destruction plant.[2][15] Do not discharge into sewer systems.[2]
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Empty Containers: Triple rinse empty containers with a suitable solvent. After rinsing, the

containers can be disposed of as regular trash, with the label defaced.[9]

Quantitative Data Summary
The following table summarizes key quantitative data for Decyl Methacrylate.

Property Value Reference

Molecular Formula C14H26O2 [16]

Molecular Weight 226.35 g/mol [16]

Boiling Point 167°C at 1.3 kPa [12]

Flash Point 143°C [12]

Relative Density 0.87 [12]

Solubility in Water Insoluble [1][10]

Emergency Protocols
Immediate and appropriate action during an emergency can significantly mitigate harm.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with soap and plenty of water for at least 15 minutes. If skin irritation or a rash occurs, get

medical advice.[1][4]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If the

person feels unwell, call a poison center or doctor.[2][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a physician or poison

control center immediately.[9][17]
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Spill Response Workflow
A clear and logical workflow is essential for effectively managing a Decyl Methacrylate spill.

Decyl Methacrylate Spill Response Workflow

Spill Occurs

Assess Spill Size
and Immediate Risk

Seek Medical Attention
if Exposed

Small Spill (<1 L)

Minor

Large Spill (>1 L)
or Unknown

Major

Don Appropriate PPE

Evacuate Immediate Area
Alert Others

Notify Supervisor
and EH&S

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Labeled Waste Container

Decontaminate Spill Area
with Soap and Water

Dispose of Waste
According to Protocol

End of Response
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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